Cas no 51762-69-7 (9H-Thioxanthene-1-carboxylic acid, 9-oxo-)

• Product Name: 9H-Thioxanthene-1-carboxylic acid, 9-oxo-
• CAS No: 51762-69-7
• MF: C₁₄H₈O₃S
• MW: 256.276522636414
• CID: 361490
• PubChem ID: 14597936
• Update Time: 2025-04-19

9H-Thioxanthene-1-carboxylic acid, 9-oxo- Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthene-1-carboxylic acid, 9-oxo-
• 9-oxo-9H-Thioxanthene-1-carboxylic acid
• 9-oxothioxanthene-1-carboxylic acid
• DTXSID70562064
• SCHEMBL2021523
• 51762-69-7
• A936509
• XIAMGZGYOUIKGW-UHFFFAOYSA-N

• Inchi： 1S/C14H8O3S/c15-13-8-4-1-2-6-10(8)18-11-7-3-5-9(12(11)13)14(16)17/h1-7H,(H,16,17)
• InChI Key： XIAMGZGYOUIKGW-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C2C(C(=O)O)=CC=CC1=2)=O

Computed Properties

• Exact Mass: 256.01944
• Monoisotopic Mass: 256.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• PSA: 54.37